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For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium Glycerophosphate is a complex salt of glycerophosphoric acid widely utilized in
pharmaceutical, nutraceutical, and oral care products.[1][2] This technical guide provides an in-
depth overview of its chemical properties, structure, and analytical methodologies. The
document details the compound's physicochemical characteristics, including its isomeric forms
and solubility. Standardized experimental protocols for identification, assay, and impurity
profiling are presented to ensure quality control and support formulation development.
Furthermore, the guide elucidates the mechanism of action of Calcium Glycerophosphate in
dental applications through a signaling pathway diagram. This comprehensive resource is
intended to support researchers, scientists, and drug development professionals in their work
with this versatile compound.

Chemical and Physical Properties

Calcium Glycerophosphate is a white, fine, odorless, and slightly hygroscopic powder.[2][3]
The commercial product is typically a mixture of the calcium salts of beta-, D-, and L-alpha-
glycerophosphoric acid, and it may be hydrated.[1][4] It is recognized as a safe (GRAS) food
ingredient by the FDA and is used as a source of calcium and phosphorus.[2]

Structure
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Calcium Glycerophosphate is an organic calcium salt where the counterion is glycerol

phosphate.[5] Three isomers exist: the beta-glycerophosphoric acid calcium salt, and the D(+)-

and L(-)-alpha-glycerophosphoric acid calcium salts.[3] The commercial form is a variable

mixture of these isomers.[4]

IUPAC Name: calcium;2,3-dihydroxypropyl phosphate[6]

Chemical Formula: CsH7CaOsP[2]

Molecular Weight: 210.14 g/mol [2]

CAS Registry Number: 27214-00-2[3]

Quantitative Data Summary

The following table summarizes the key quantitative properties of Calcium

Glycerophosphate.

Property

Value

References

Molecular Weight

210.14 g/mol

[2](3]

Percent Composition

C 17.15%, H 3.36%, Ca
19.07%, O 45.68%, P 14.74%

[3]

Melting Point

Decomposes at >170°C

[3]

Solubility in Water

1 g in approx. 50 mL of water.
More soluble at lower

temperatures.

[7]

Solubility in Alcohol

Practically insoluble in ethanol
(96%).

[7181el

pH of Aqueous Solution

Alkaline

[3]

Calcium (Ca) Content

Not less than 18.6% and not
more than 19.4% (dried basis)

[4]

Loss on Drying

Maximum 12.0%

[7]
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Experimental Protocols

The following sections detail the methodologies for key experiments related to the analysis of
Calcium Glycerophosphate.

Identification Tests

These tests are designed to confirm the presence of calcium and phosphate ions in the
sample.

A. Test for Phosphate:

Ignite 0.1 g of the substance in a crucible.

Dissolve the residue in 5 mL of nitric acid.

Heat the solution on a water bath for 1 minute and then filter.

To 1 mL of the filtrate, add 2 mL of ammonium molybdate solution.

Expected Result: A yellow color develops.[1][3]

B. Test for Calcium:

Dissolve approximately 20 mg of the sample in 5 mL of 5 M acetic acid.

Add 0.5 mL of a potassium ferrocyanide solution (53 g/L). The solution should remain clear.

Add about 50 mg of ammonium chloride.

Expected Result: A white crystalline precipitate is formed.[1][3]

Assay for Calcium Content (Complexometric Titration)

This method determines the percentage of calcium in the sample.
o Accurately weigh about 0.200 g of Calcium Glycerophosphate.

e Dissolve the sample in 300 mL of water.
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e Add 6 mL of 10 M sodium hydroxide and approximately 15 mg of calconcarboxylic acid
triturate indicator.

 Titrate with a standardized 0.1 M edetate disodium (EDTA) solution.
e The endpoint is reached when the solution turns a distinct blue color.

o Calculation: Each mL of 0.1 M edetate disodium is equivalent to 4.008 mg of calcium (Ca).[1]

[7]

Limit Tests for Impurities

These tests ensure that the levels of various impurities are below the specified limits.

e Chlorides: Dissolve 0.125 g of the sample in a mixture of 8 mL of water and 2 mL of 5 M
acetic acid, and dilute to 15 mL with water. Add 1 mL of 2 M nitric acid, followed by 1 mL of
silver nitrate solution (17 g/L). The resulting turbidity should not exceed that of a standard
solution.[1]

o Sulfates: A solution of the substance is treated with barium chloride in an acidic medium. The
resulting turbidity is compared to a standard.[7]

e Arsenic: The test involves the generation of arsine gas, which then reacts with mercuric
bromide paper. The intensity of the resulting stain is compared to a standard.[1]

o Heavy Metals: This test is based on the precipitation of metal sulfides. The color of the
resulting solution is compared to a lead standard.[1]

e Loss on Drying: Dry 1.000 g of the substance in an oven at 150°C for 4 hours. The loss in
weight should not exceed 12.0%.[7]

Mechanism of Action in Dental Applications

Calcium Glycerophosphate is incorporated into oral care products for its anti-caries effects.[1]
Its mechanism of action involves multiple pathways that contribute to the protection of tooth
enamel.[2]

Logical Workflow of Anti-Caries Effect
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The following diagram illustrates the logical workflow of how Calcium Glycerophosphate
exerts its protective effects against dental caries.
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Caption: Logical workflow of the anti-caries mechanism of Calcium Glycerophosphate.

Experimental Workflow for Purity Analysis

The following diagram outlines a typical experimental workflow for the quality control analysis of
a Calcium Glycerophosphate sample.
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Caption: Experimental workflow for the purity analysis of Calcium Glycerophosphate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b196274?utm_src=pdf-body-img
https://www.benchchem.com/product/b196274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

This technical guide provides a foundational understanding of the chemical properties,
structure, and analysis of Calcium Glycerophosphate. The presented data and experimental
protocols are essential for ensuring the quality and efficacy of products containing this
compound. The visualization of its anti-caries mechanism offers a clear perspective on its
functional role in oral care applications. This guide serves as a valuable resource for
professionals in research, development, and quality assurance who work with Calcium
Glycerophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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